1-[2-(Ethenyloxy)ethoxy]-2-methoxy-4-(prop-2-EN-1-YL)benzene

• CAS No.: 89037-87-6
• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 1-(2-ethenoxyethoxy)-2-methoxy-4-prop-2-enylbenzene
• InChI: InChI=1S/C14H18O3/c1-4-6-12-7-8-13(14(11-12)15-3)17-10-9-16-5-2/h4-5,7-8,11H,1-2,6,9-10H2,3H3
• InChI Key: QZONMHMWWPKTRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC=C)OCCOC=C

Description

1-[2-(Ethenyloxy)ethoxy]-2-methoxy-4-(prop-2-EN-1-YL)benzene is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Eugenol (4-allyl-2-methoxyphenol) was reacted with 2-chloroethyl vinyl ether to produce o-methoxy-para-allyl-2-vinyloxyethoxy benzene (MAVB). 77 parts by weight of MAVB were dispersed in approximately 350 parts by weight toluene with 0.05 parts by weight of a platinum catalyst. 200 parts by weight of a 95 cps silicone copolymer fluid containing approximately 9.9% Si--H groups were added to the toluene solution. The reaction mixture was then refluxed overnight to where Si--H functionality was below about 1%. The toluene was stripped off under vacuum to yield a 300 cps fluid product.